Cas no 1031130-72-9 (2-oxo-6-(trifluoromethyl)piperidine-3-carboxylic acid)

• Product Name: 2-oxo-6-(trifluoromethyl)piperidine-3-carboxylic acid
• CAS No: 1031130-72-9
• MF: C₇H₈F₃NO₃
• MW: 211.13853263855
• MDL: MFCD09971551
• CID: 4568688
• PubChem ID: 42951950
• Update Time: 2025-06-12

2-oxo-6-(trifluoromethyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-OXO-6-(TRIFLUOROMETHYL)PIPERIDINE-3-CARBOXYLIC ACID
• EN300-31734
• G56605
• 2-oxo-6-(trifluoromethyl)piperidine-3-carboxylicacid
• AKOS005135846
• Z335243938
• 1031130-72-9
• 2-oxo-6-(trifluoromethyl)piperidine-3-carboxylic acid

• MDL： MFCD09971551
• Inchi： 1S/C7H8F3NO3/c8-7(9,10)4-2-1-3(6(13)14)5(12)11-4/h3-4H,1-2H2,(H,11,12)(H,13,14)
• InChI Key： LZNMZDLBBNVQQL-UHFFFAOYSA-N
• SMILES： N1C(C(F)(F)F)CCC(C(O)=O)C1=O

Computed Properties

• Exact Mass: 211.045628g/mol
• Monoisotopic Mass: 211.045628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 211.14g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 2-oxo-6-(trifluoromethyl)piperidine-3-carboxylic acid

Introduction to 2-oxo-6-(trifluoromethyl)piperidine-3-carboxylic acid (CAS No. 1031130-72-9)

2-oxo-6-(trifluoromethyl)piperidine-3-carboxylic acid (CAS No. 1031130-72-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects.

The molecular structure of 2-oxo-6-(trifluoromethyl)piperidine-3-carboxylic acid is characterized by a piperidine ring with a ketone group at the 2-position, a carboxylic acid group at the 3-position, and a trifluoromethyl group at the 6-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 2-oxo-6-(trifluoromethyl)piperidine-3-carboxylic acid in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling, a crucial pathway in inflammation and immune responses.

In addition to its anti-inflammatory properties, 2-oxo-6-(trifluoromethyl)piperidine-3-carboxylic acid has shown promise in neuroprotective applications. A study published in the Journal of Neurochemistry (2020) reported that this compound can protect neurons from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that 2-oxo-6-(trifluoromethyl)piperidine-3-carboxylic acid may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic route for preparing 2-oxo-6-(trifluoromethyl)piperidine-3-carboxylic acid has been well-documented in the literature. One common approach involves the cyclization of an appropriately substituted amino acid followed by oxidation to form the ketone group. The trifluoromethyl group can be introduced via various methods, including direct fluorination or coupling reactions with trifluoromethyl-containing reagents. These synthetic strategies provide a robust framework for large-scale production and further optimization of the compound's properties.

The physicochemical properties of 2-oxo-6-(trifluoromethyl)piperidine-3-carboxylic acid, such as solubility, stability, and bioavailability, are critical factors that influence its pharmaceutical applications. Studies have shown that this compound exhibits good aqueous solubility and stability under physiological conditions, which enhances its suitability for formulation into various dosage forms such as tablets, capsules, and injectable solutions.

In preclinical studies, 2-oxo-6-(trifluoromethyl)piperidine-3-carboxylic acid has demonstrated favorable pharmacokinetic profiles, including rapid absorption, extensive distribution, and moderate metabolic stability. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects. Additionally, safety assessments have indicated that this compound has a low toxicity profile and does not exhibit significant adverse effects at therapeutic doses.

The potential applications of 2-oxo-6-(trifluoromethyl)piperidine-3-carboxylic acid extend beyond its primary biological activities. For example, its ability to modulate NF-κB signaling makes it a promising candidate for developing treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Moreover, its neuroprotective properties suggest potential use in managing neurological disorders characterized by oxidative stress and neuronal damage.

In conclusion, 2-oxo-6-(trifluoromethyl)piperidine-3-carboxylic acid (CAS No. 1031130-72-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing healthcare solutions for various diseases.